Cas no 2229279-16-5 (1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2229279-16-5
• MF: C₇H₁₀F₂N₄O₂
• MW: 220.176707744598
• CID: 5807898
• PubChem ID: 165632805
• Update Time: 2025-06-22

1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine
• 2229279-16-5
• EN300-1957417

• Inchi： 1S/C7H10F2N4O2/c1-7(10,6(8)9)2-4-3-11-12-5(4)13(14)15/h3,6H,2,10H2,1H3,(H,11,12)
• InChI Key： MMUKEJXZFVTKQS-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=NNC=1[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 220.07718190g/mol
• Monoisotopic Mass: 220.07718190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on 1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 2229279-16-5 and Product Name: 1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine

The compound with the CAS number 2229279-16-5 and the product name 1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of a difluoro group, a methyl substituent, and a nitro-substituted pyrazole moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of fluorinated compounds in drug development. The difluoro group in this molecule is known to enhance metabolic stability and binding affinity to biological targets. This property has been extensively studied in the design of small-molecule inhibitors and has been shown to improve the pharmacokinetic profiles of various therapeutic agents. The incorporation of a methyl group further modulates the electronic distribution of the molecule, influencing its reactivity and interaction with biological systems.

The nitro-substituted pyrazole moiety is another critical feature of this compound. Pyrazole derivatives have been widely explored for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The nitro group introduces additional electronic effects that can fine-tune the pharmacological properties of the molecule. In particular, the nitro group can participate in hydrogen bonding interactions, which are crucial for achieving high-affinity binding to target proteins. This has been demonstrated in several studies where nitro-substituted pyrazoles have been used as scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The unique combination of structural elements—such as the difluoro, methyl, and nitro-substituted pyrazole groups—makes it an attractive candidate for further investigation as a lead compound in drug discovery programs. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in various disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework. These methods not only improve yield but also allow for precise functionalization at specific positions within the molecule.

In terms of biological evaluation, preliminary studies have shown promising results regarding the pharmacological activity of this compound. In vitro assays have indicated that it may possess inhibitory effects on certain enzymes and pathways relevant to human health conditions. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are underway to assess its safety profile and efficacy in animal models.

The role of computational chemistry has also been pivotal in understanding the behavior of this compound. Molecular modeling techniques have allowed researchers to predict how it interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other key parameters that are essential for drug design. By leveraging computational tools, scientists can optimize the structure of this compound to enhance its biological activity while minimizing potential side effects.

Future directions for research on this compound include exploring its potential as a scaffold for developing novel derivatives with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers aim to create compounds with improved efficacy, selectivity, and pharmacokinetic profiles. Additionally, investigating its interactions with complex biological systems will provide deeper insights into its mode of action and therapeutic relevance.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding fundamental principles in medicinal chemistry and chemical biology. By studying its structure-activity relationships (SAR), researchers can gain insights into how different chemical modifications influence biological outcomes. These findings can be translated into broader strategies for designing next-generation therapeutics.

In conclusion,1,1-difluoro-2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propan-2-amine represents a promising entity in pharmaceutical chemistry with substantial potential for further exploration. Its unique structural features—particularly the difluoro, methyl, and nitro-substituted pyrazole groups—make it an attractive candidate for drug discovery efforts aimed at addressing various human health conditions. Continued research will likely uncover additional applications for this compound and provide new opportunities for therapeutic innovation.